Cas no 104115-64-2 (2-bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 104115-64-2
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• MDL: MFCD11590942
• CID: 1141096
• PubChem ID: 11390788
• Update Time: 2025-04-20

2-bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-7-methyl-
• 2-bromo-7-methyl-3,4-dihydro-2H-naphthalen-1-one
• 2-Brom-7-methyl-3,4-dihydro-2H-naphthalin-1-on
• 2-bromo-7-methyl-1,2,3,4-tetrahydronapthalin-1-one
• 7-Brom-8-oxo-2-methyl-5.6.7.8-tetrahydro-naphthalin
• 2-bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• SCHEMBL26704102
• EN300-8154190
• 104115-64-2
• 2-Bromo-7-methyl-3,4-dihydronaphthalen-1(2H)-one
• DTXSID20464428

• MDL： MFCD11590942
• Inchi： 1S/C11H11BrO/c1-7-2-3-8-4-5-10(12)11(13)9(8)6-7/h2-3,6,10H,4-5H2,1H3
• InChI Key： STQAPLMGBJAGIV-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=C(C)C=CC=2CC1)=O

Computed Properties

• Exact Mass: 237.99900
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.88740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins